Cas no 5467-22-1 ( )

• Product name: &nbsp
• CAS No: 5467-22-1
• MF: C₂₂H₂₀O₂
• MW: 316.393006324768
• CID: 942480
• PubChem ID: 231629

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2,2-triphenylacetate
• NSC-28084
• NSC28084
• SCHEMBL1647761
• AKOS024339795
• 5467-22-1
• DTXSID90282813
•  

• Inchi： InChI=1S/C22H20O2/c1-2-24-21(23)22(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17H,2H2,1H3
• InChI Key： QPNJJLNMWNWHEP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 316.1464
• Monoisotopic Mass: 316.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 5.3

Experimental Properties

• Density: 1.107
• Boiling Point: 429.9°C at 760 mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.58
• PSA: 26.3